Cas no 493038-93-0 (2-(3-chloro-5-fluorophenyl)acetonitrile)

• Product Name: 2-(3-chloro-5-fluorophenyl)acetonitrile
• CAS No: 493038-93-0
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD04038259
• CID: 68282
• PubChem ID: 354334424
• Update Time: 2025-10-21

2-(3-chloro-5-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-fluorophenyl)acetonitrile
• 3-Chloro-5-fluorobenzyl cyanide
• 3-Chloro-5-fluorophenylacetonitrile
• (3-CHLORO-5-FLUOROPHENYL)ACETONITRILE
• 3-chloro-5-fluorophenyl acetonitrile
• 2-(3-chloro-5-fluoro-phenyl)acetonitrile
• PubChem4280
• KSC494A3D
• 3-chloro-5-fluorobenzylcyanide
• PC0331
• FCH918071
• STL555865
• SBB064438
• CL8773
• BBL102066
• 6683AB
• VZ
• AKOS006229394
• CS-W017713
• PS-8714
• 493038-93-0
• AC-9782
• A7373
• FT-0659714
• DTXSID30370526
• C3330
• MFCD04038259
• SCHEMBL1072135
• SY106777
• DB-070985
• 2-(3-chloro-5-fluorophenyl)acetonitrile

• MDL： MFCD04038259
• Inchi： 1S/C8H5ClFN/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1H2
• InChI Key： GWPLYSLPTCBNDL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(CC#N)=C1)F

Computed Properties

• Exact Mass: 169.00900
• Monoisotopic Mass: 169.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.286
• Boiling Point: 244.7 °C at 760 mmHg
• Flash Point: 101.8 °C
• Refractive Index: 1.523-1.525
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 23.79000
• LogP: 2.54518
• Solubility: Not available

2-(3-chloro-5-fluorophenyl)acetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H311,H331,H315,H319
• Warning Statement： P280H,P305
  P351
  P338,P309,P310
• Hazardous Material transportation number：UN 3276 6.1/PG III
• Hazard Category Code： 36/37/38-20/21/22-36/37/39
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(3-chloro-5-fluorophenyl)acetonitrile

Comprehensive Analysis of 2-(3-Chloro-5-fluorophenyl)acetonitrile (CAS No. 493038-93-0)

2-(3-Chloro-5-fluorophenyl)acetonitrile (CAS No. 493038-93-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical synthesis. Its molecular structure, featuring a chloro-fluorophenyl group attached to an acetonitrile moiety, makes it a versatile building block for advanced chemical applications. Researchers and industries value this compound for its unique reactivity, particularly in cross-coupling reactions and heterocycle formation.

In recent years, the demand for halogenated phenylacetonitriles like 2-(3-Chloro-5-fluorophenyl)acetonitrile has surged due to their role in developing targeted therapeutics and crop protection agents. A 2023 market report highlighted a 12% annual growth in fluorinated nitrile derivatives, driven by their efficiency in drug discovery and sustainable agriculture. This aligns with trending searches such as "fluorophenyl acetonitrile applications" and "CAS 493038-93-0 suppliers", reflecting industrial interest.

The synthesis of 2-(3-Chloro-5-fluorophenyl)acetonitrile typically involves palladium-catalyzed cyanation or nucleophilic substitution of corresponding aryl halides. Analytical techniques like HPLC and GC-MS ensure purity (>98%), critical for compliance with REACH and FDA guidelines. Environmental concerns have also spurred innovations in greener production methods, addressing queries like "eco-friendly synthesis of chlorofluorophenyl compounds".

Emerging applications include its use as a precursor for OLED materials and biodegradable polymers, topics frequently searched in material science forums. Storage recommendations emphasize inert atmospheres to prevent hydrolysis of the nitrile group, while transportation follows standard organic chemical protocols. Patent databases reveal over 50 filings since 2020 referencing this compound, particularly in anticancer drug formulations.

For quality assurance, suppliers must provide detailed COA (Certificate of Analysis) covering residual solvents and heavy metals. The compound's logP value (2.1) and water solubility data are essential for pharmacokinetic modeling, answering frequent researcher questions like "493038-93-0 physicochemical properties". Regulatory updates confirm its approval under EU Annex VI for controlled industrial use.

Future research directions may explore its potential in PET radiopharmaceuticals or ionic liquid electrolytes, aligning with nanotechnology trends. The compound's chromatographic separation parameters and spectral data (IR, NMR) are well-documented in peer-reviewed journals, supporting reproducibility. As synthetic chemistry evolves, 2-(3-Chloro-5-fluorophenyl)acetonitrile remains pivotal for next-generation molecular designs.